1-[2-[4-[(Dimethylamino)methyl]-2-methylphenyl]-2-oxoethyl]-4-phenylmethoxypyridin-2-one

• Molecular Formula: C24H26N2O3
• Molecular Weight: 390.5 g/mol
• IUPAC Name: 1-[2-[4-[(dimethylamino)methyl]-2-methylphenyl]-2-oxoethyl]-4-phenylmethoxypyridin-2-one
• InChI: InChI=1S/C24H26N2O3/c1-18-13-20(15-25(2)3)9-10-22(18)23(27)16-26-12-11-21(14-24(26)28)29-17-19-7-5-4-6-8-19/h4-14H,15-17H2,1-3H3
• InChI Key: QONJYPHKWHUJOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CN(C)C)C(=O)CN2C=CC(=CC2=O)OCC3=CC=CC=C3

Description

PMID25522065-Compound-14 is a synthetic organic molecule that has garnered significant attention for its potential therapeutic applications. It is known to act as an exercise mimetic, which means it can mimic the effects of physical exercise on the body. This compound has shown promise in treating metabolic disorders such as type 2 diabetes and obesity by activating the central energy sensor in cells, leading to increased glucose uptake and metabolism .

Preparation Methods

The synthesis of PMID25522065-Compound-14 involves several steps, including the preparation of intermediate compounds and the final coupling reactions. The synthetic route typically includes:

Preparation of Intermediates: The initial steps involve the synthesis of key intermediates through various organic reactions such as alkylation, acylation, and cyclization.

Coupling Reactions: The final step involves coupling the intermediates under specific reaction conditions to form the desired compound.

Industrial production methods for PMID25522065-Compound-14 are still under development, with ongoing research focused on optimizing the synthesis process to make it more cost-effective and scalable for large-scale production .

Chemical Reactions Analysis

PMID25522065-Compound-14 undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form various oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, which may have different biological activities.

Substitution: The compound can undergo substitution reactions where specific functional groups are replaced with others, leading to the formation of new derivatives with potentially enhanced properties.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

PMID25522065-Compound-14 has a wide range of scientific research applications, including:

Chemistry: It is used as a model compound to study various chemical reactions and mechanisms.

Biology: The compound is studied for its effects on cellular metabolism and energy regulation.

Medicine: It has shown potential in treating metabolic disorders such as type 2 diabetes and obesity by mimicking the effects of exercise.

Industry: The compound is being explored for its potential use in developing new therapeutic agents and as a tool in drug discovery.

Mechanism of Action

The mechanism of action of PMID25522065-Compound-14 involves the inhibition of a cellular enzyme called ATIC, which is involved in metabolismActivation of AMPK results in increased glucose uptake and metabolism, thereby reducing blood glucose levels and promoting weight loss in obese subjects .

Comparison with Similar Compounds

PMID25522065-Compound-14 is unique in its ability to mimic the effects of exercise by activating AMPK. Similar compounds include:

• PMID25522065-Compound-10
• PMID25522065-Compound-11
• PMID25522065-Compound-12
• PMID25522065-Compound-13

These compounds also target metabolic pathways but may differ in their specific mechanisms of action and therapeutic applications. PMID25522065-Compound-14 stands out due to its dual effects on glucose regulation and weight loss .